![molecular formula C21H19NO3 B2525597 2-[[(2Z)-2-[(4-tert-butylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetonitrile CAS No. 622797-97-1](/img/structure/B2525597.png)
2-[[(2Z)-2-[(4-tert-butylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetonitrile
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Description
2-[[(2Z)-2-[(4-tert-butylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetonitrile is a useful research compound. Its molecular formula is C21H19NO3 and its molecular weight is 333.387. The purity is usually 95%.
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Scientific Research Applications
Serendipitous Synthesis and Structural Analysis
- Synthesis of Nitrogen Heterocycles : A precursor for nitrogen heterocycles, this compound was obtained via the treatment of its salts, showcasing a one-step reduction of an oxime group to a methylene unit using an aminating agent. This method provides a new strategy for tetrazole 1-oxide ring construction, confirmed by X-ray diffraction analysis (Klenov et al., 2016).
Coordination Polymers and Luminescence
- Lanthanide-containing Coordination Polymers : The compound's structure facilitated the development of lanthanide-based coordination polymers, showing strong luminescence under UV irradiation thanks to an antenna effect. This highlights its potential in creating materials with specific optical properties (Calvez et al., 2011).
Electrosynthesis and Electrochemical Studies
- Electrochemical Oxidation : Studies have explored the electrochemical oxidation of related compounds, which provide insights into the reactivity and potential applications of this compound in electrochemical synthesis and analysis (Richards et al., 1975).
Catalysis and Chemical Reactions
- Cobalt(II)-mediated Synthesis : Research into cobalt(II) coordination compounds of similar structures has opened pathways to synthesize benzoxazolyl-pyridines, contributing to the field of ligand design and metal-mediated synthesis (Garza-Ortiz et al., 2013).
Properties
IUPAC Name |
2-[[(2Z)-2-[(4-tert-butylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO3/c1-21(2,3)15-6-4-14(5-7-15)12-19-20(23)17-9-8-16(24-11-10-22)13-18(17)25-19/h4-9,12-13H,11H2,1-3H3/b19-12- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCAUOAVDNIWQOT-UNOMPAQXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)C1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.